(1R,3'R,4S,5'S,6S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-3',21,24-trihydroxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one

• Molecular Formula: C34H48O8
• Molecular Weight: 584.7 g/mol
• IUPAC Name: (1R,3'R,4S,5'S,6S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-3',21,24-trihydroxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• InChI: InChI=1S/C34H48O8/c1-7-21(4)30-23(6)15-28(35)33(42-30)17-26-16-25(41-33)12-11-20(3)13-19(2)9-8-10-24-18-39-31-29(36)22(5)14-27(32(37)40-26)34(24,31)38/h7-11,14,19,23,25-31,35-36,38H,12-13,15-18H2,1-6H3/b9-8+,20-11+,21-7+,24-10+/t19-,23-,25+,26-,27-,28+,29+,30+,31+,33-,34+/m0/s1
• InChI Key: HSLQALAXKYULNJ-JGQPNSKLSA-N
• Isomeric SMILES: C/C=C(\C)/[C@@H]1[C@H](C[C@H]([C@@]2(O1)C[C@@H]3C[C@H](O2)C/C=C(/C[C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5O)C)C(=O)O3)O)C)\C)O)C
• Canonical SMILES: CC=C(C)C1C(CC(C2(O1)CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)O)C
• synonyms: VM 44866; VM-44866

Description

VM 44866 is a milbemycin.

Scientific Research Applications

Synthesis and Stereochemistry

The compound , a complex spiroketal, has been a subject of interest in the field of stereochemistry and synthesis. Studies have explored its synthesis with high stereo- and enantioselectivity, focusing on the creation of specific isomers and derivatives. For instance, research by Meilert, Pettit, and Vogel (2004) demonstrated the conversion of 2,2'-methylenebis[furan] into a specific spiroketal with controlled stereochemistry, highlighting the intricacies involved in such synthesis (Meilert, Pettit, & Vogel, 2004). Similarly, Gerber-Lemaire and Vogel (2004) reported an expeditious synthesis of polyfunctional spiroketals, underlining the compound's potential in creating diverse chemical structures (Gerber-Lemaire & Vogel, 2004).

Applications in Cancer Research

Research has also delved into the compound's potential applications in cancer research. The cytotoxicity of certain spiroketal derivatives toward various cancer cell lines has been investigated. For example, Meilert, Pettit, and Vogel (2004) assessed the cytotoxicity of spiroketal derivatives against marine P388 lymphocytic leukemia and six human cancer cell lines, identifying specific derivatives that showed evidence of cancer-cell-growth inhibition (Meilert, Pettit, & Vogel, 2004).

Physicochemical Properties

The physicochemical properties of spiroketals and their derivatives have been studied, providing insights into their behavior in different conditions. Zhu, Ma, and Zhou (2010) investigated the densities and viscosities of sugar alcohol aqueous solutions, including spiroketal derivatives, under various temperatures (Zhu, Ma, & Zhou, 2010). Such studies are crucial for understanding the compound's stability and reactivity in different environments.